Although several epidemiological studies have suggested that exposure to polycyclic aromatic hydrocarbons (PAHs) may induce brain atrophy, no longitudinal study has investigated the effect of PAH exposure on brain structural changes. This study examined the longitudinal associations between urinary PAH metabolites and brain cortical thickness. We obtained urinary concentrations of PAH metabolites and brain magnetic resonance images from 327 adults (≥50 years of age) without dementia at baseline and 3-year follow-up. We obtained whole-brain and regional cortical thicknesses, as well as an Alzheimer's disease (AD)-specific marker for cortical atrophy (a higher score indicated a greater similarity to patients with AD) at baseline and follow-up. We built a linear mixed-effect model including each of urinary PAH metabolites as the time-varying exposure variable of interest. We found that increases in urinary concentrations of 1-hydroxypyrene (β = −0.004; 95% CI, −0.008 to −0.001) and 2-hydroxyfluorene (β = −0.011; 95% CI, −0.015 to −0.006) were significantly associated with a reduced whole-brain cortical thickness. A urinary concentration of 2-hydroxyfluorene was significantly associated with an increased AD-specific cortical atrophy score (β = 2.031; 95% CI, 0.512 to 3.550). The specific brain regions showing the association of urinary concentrations of 1-hydroxypyrene, 2-naphthol, 1-hydroxyphenanthrene, or 2-hydroxyfluorene with cortical thinning were the frontal, parietal, temporal, and cingulate lobes. These findings suggested that exposure to PAHs may reduce brain cortical thickness and increase the similarity to AD-specific cortical atrophy patterns in adults.

The electrochemical degradation of alizarin red dye was studied using bismuth oxyhalide attached to bismuth vanadate nanocomposite synthesized via a simple solvothermal method. The electrochemical degradation of alizarin red dye was treated at current densities of 3 and 5 mA cm−1 for 30 min under different supporting electrolyte mediums (NaCl and KCl). Also, the electrochemical degradation of BiOBr/BiVO4 electrode shows higher degradation percentages of 97 and 99 for NaCl and KCl electrolyte solutions, which are higher degradation percentages than pure BiVO4 electrode (88 and 91 for NaCl and KCl). Also, the BiOBr/BiVO4 electrode shows 100% COD reduction during the 30th min of alizarin red dye using both NaCl and KCl electrolyte solutions. This may indicate that the prepared BiOBr/BiVO4 electrode shows an efficient electrode material for the degradation of textile dyes.

A facile and eco-friendly synthesis of PW12/TiO2@MgCO3 hollow tubes (PW12 ·∼· H3[PW12O40] = polyoxometalate) using a soluble and reusable MgCO3·3H2O micro-rods template was reported for the first time. The resultant hollow tubes were characterized by Fourier transform infrared spectroscopy (FT-IR), UV–visible spectroscopy, powder X-ray diffraction (PXRD), energy-dispersive X-ray spectroscopy (EDX), and scanning electron microscopy (SEM), which indicated that the [PW12O40]3- structure remained intact within the hollow tubes. Furthermore, the specific surface area (88.982 m2/g) and average pore size (2.6 nm) of the PW12/TiO2@Mg hollow tubes were calculated using the Brunauer-Emmett-Teller (BET) analysis. This study explored the catalytic performance of PW12/TiO2@MgCO3 hollow tubes using a three-level Box-Behnken design (BBD), through which optimization curves were designed. The desulfurization of model fuel using hollow tubes was optimally performed when the catalyst dose, time, temperature, and oxidant/sulfur (O/S) were 20–80 gm, 80–120 min, 25–80 °C and 3–8 M ratio, respectively. These results were further processed, and the experiments were replicated twenty-nine times using a model based on two quadratic polynomials to create a response surface methodology (RSM). This permits a mathematical correlation linking the desulfurization and experimental parameters. The optimal performance of reaction mixture was evaluated to be 80 mg for catalyst concentration, 25 °C of temperature, reaction time of 100 min, and 5.5 for oxidant/sulfur molar ratio from 20 mL of octane simulation oil containing 350 ppm dibenzothiophene (DBT). The predicted desulfurization rate of the model fuel under these optimal conditions was 95.3%. The correspondence between the experimental results and predicted values was verified based on regression analysis, with an R2 value greater than 0.99. These hollow tubes could be used for their desulfurization properties ten times a row without significantly reducing catalytic activity.

The presence of dyes in contaminated water poses substantial dangers to the health of both humans and aquatic life. A process called precipitation polymerization was used to create unique cross-linked hexa-chlorocyclotriphosphazene-co-phenolphthalein (Hex-CCP-co-PPT) microspheres for the purpose of this research. Advanced methods such as X-ray diffraction (XRD), energy-dispersive X-ray spectroscopy (EDX), scanning electron microscopy (SEM), thermogravimetric analysis (TGA), and differential thermogravimetry (DTG) were used to characterise these microspheres. In a simulated solution, the performance of Hex-CCP-co-PPTs as a sorbent for removing MB dye was investigated, and the results showed an unprecedentedly high removal rate of 88.4% for MB. Temperature of 25 °C, a Hex-CCP-co-PPTs dose of 40 mg, an MB concentration of 20 ppm, an MB solution volume of 20 mL, a contact time of 40 min, and a pH of 9 were found to be the optimal experimental conditions. According to the results of the kinetic and adsorption analyses, the PSO and Langmuir adsorption models are the best ones to use. These models favour the chemi-sorption nature and mono-layered adsorption of MB in comparison to Hex-CCP-co-PPTs. Importantly, the thermodynamic analysis demonstrated that the process of removing MB by utilizing Hex-CCP-co-PPTs was endothermic and occurred spontaneously. These findings highlight the potential application of Hex-CCP-co-PPT microspheres in Algal Membrane Bioreactors (AMBRs) for the efficient and sustainable removal of dye from wastewater. This would contribute to the protection of ecosystems as well as the public's health.

As the development of urban population led to the increase of domestic water consumption, consequently the generation of surplus sludge (SS) produced increasingly during sewage treatment processes. In order to enhance the SS resource utilization efficiency, an electricity-assisted anaerobic digestion (EAAD) system was employed to examine the alterations in the digestion broth and the characteristics of gas production. Additionally, the response of applied voltages on the distribution of archaeal community near various electrodes within the sludge was explored. The results revealed that the application of high voltages exceeding 3.0 V hindered the CH4 production but stimulated the CO2 generation. Subsequently, both CH4 and CO2 production were impeded by the applied voltages. Furthermore, the increased voltages significantly decreased the abundance of Methanomicrobia, Methanosaeta, and Methanosarcina, which were crucial determinants of CH4 content in biogas. Notably, the excessively high voltages intensities caused the AD process to halt and even inactivate the microbial flora. Interestingly, the distribution characteristics of archaeal community were influenced not only by the voltages intensity but also exhibited variations between the anode and cathode regions. Moreover, as the applied voltage intensified, the discrepancy of responses between the cathode and anode regions became more pronounced, offering novel theoretical and technical foundations for the advancement of electricity-assisted with AD technology.

The assessment of the nutritional status of plants is traditionally performed by wet-digestion methods using oven-dried and ground samples. This process requires sampling, takes time, and it is non-environmentally friendly. Agricultural and environmental science have been greatly benefited by in-field, ecofriendly methods, and real-time element measurements. This work employed the portable X-ray fluorescence spectrometry (pXRF) to analyze intact and fresh leaves of crops aiming to assess the effect of water content and leaf surface (adaxial and abaxial) on pXRF results. Also, pXRF data were used to predict the real concentration of macro- and micronutrients. Eight crops (bean, castor plant, coffee, eucalyptus, guava tree, maize, mango, and soybean) with contrasting water contents were used. Intact leaf fragments (∼2 × 2 cm), fresh or oven-dried (60 °C) were obtained to be analyzed via pXRF on both adaxial and abaxial surface. Conventional wet-digestion method was also performed on powdered material to obtain the concentration of macro- and micronutrients via ICP-OES. The data were subjected to descriptive statistics, principal component analysis (PCA) and random forest (RF) algorithm regression. RF was used to predict the real concentration of macro- and micronutrients based on pXRF measurements obtained directly on intact leaves. Water content had a significant effect on pXRF results. However, a positive correlation between the concentration of macro- and micronutrients obtained via pXRF directly on intact leaves and conventional analysis performed on powdered samples was obtained. PCA analysis allowed a clear differentiation of crops based on elemental composition. The concentrations of macro- and micronutrients were very accurately predicted via RF. Even elements not detected by pXRF (N and B) were satisfactory predicted. From this pilot study, it is possible to concluded that pXRF is feasible for in-field assessment of nutritional status of plants. Further studies are needed to obtain specific and robust calibrations for each crop.

This work presents an integrated approach for the extraction of lipids from marine macroalgae using RSM optimization and thermo-kinetic analysis. The lipids were extracted from marine macroalgal biomass using a Soxhlet extractor. The Soxhlet extraction parameters, including temperature (60–80 °C), solvent-to-algae ratio (3:1–7:1), algal particle size (0.05–0.25 mm), and extraction time (60–180 min), were optimized using RSM to achieve the maximum possible lipid extraction yield from marine macroalgae. The highest lipid extraction yield of 12.76% was obtained using the optimized conditions, which included an extraction temperature of 72 °C, a solvent-to-algae ratio of 5:1, an algal particle size of 0.16 mm, and an extraction time of 134 min. The kinetic analysis revealed an activation energy of 52.79 kJ mol−1 for the Soxhlet extraction process. The thermodynamic analysis of the Soxhlet extraction process demonstrated the following results: ΔH = 49.98 kJ mol−1, ΔS = −128.24 J K−1 mol−1, and ΔG = 93.98 kJ mol−1. The GC-MS analysis confirmed that the extracted algal lipids exhibited a composition of 14.20% palmitic acid, 4.89% stearic acid, and 76.97% oleic acid. The physiochemical analysis ensured that the extracted algal lipids possess excellent qualities, making them desirable for sustainable biofuel production.

Lindane is a broad-spectrum organochlorine insecticide which has been included in the persistent organic pollutants (POPs) list together with its two hexachlorocyclohexane (HCH) isomers. Due to its continuous use in the past decades, the environmental impacts of HCHs are still severe now. Therefore, in the present study, dielectric barrier discharge (DBD) plasma was used as an advanced oxidation process for the destruction of HCHs in water. The result indicated that in air-DBD system, over 95.4% of the initial 5 mg L−1 lindane was degraded within 60 min. Moreover, DBD plasma displayed high degradation efficiencies of other HCH isomers including α, β, and δ-HCH. Electron spin resonance spectra, scavenging experiments and theoretical calculations revealed that the synergistic effects of various reactive species were the main reason for the high efficiency of DBD plasma. For instance, both hydroxyl radicals (•OH) and electrons (e−) could initiate the degradation of HCHs, while other reactive species such as 1O2 and ONOOH played important roles in the decomposition of intermediates. Therefore, the present study not only provided an effective approach for the treatment of HCHs, but also revealed the underlying mechanism based on in-depth experimental investigation and theoretical calculation.

Cd is normally associated with sulfide and Fe oxides in flooded paddy soil. The mechanisms of biochar enhanced Cd immobilization by promoting Fe transformation and sulfide formation are unclear. Rape straw biochar (RSB) pyrolyzed at 450 °C (LB) and 800 °C (HB) was added to Cd-contaminated paddy soil at 1% (LB1, HB1) and 2% (LB2, HB2) doses. The results showed that Fe/Mn oxide–Cd (Fe/Mn–Cd) and free Fe oxide (Fed) concentrations decreased in the first 12 days and then rose, while Fe2+ in pore water (W–Fe2+) tended to rise first and then fall. The electron transfer rate of soil in the HB2 treatment was 4.9-fold higher than that in the treatment without biochar (CK). Fe oxide reduction was enhanced by RSB, with a maximum increase in W–Fe2+ by 62.1% in HB2 on Day 12. The negative correlation between W–Fe2+ and Fed showed that Fe2+ promoted the reformatted of seconded Fe minerals after Day 12, and the Fed in the HB2 treatments increased by 31.5% in this period. RSB addition also promoted the reformation of poorly crystallized Fe oxide (Feo) by increasing soil pH, which increased by 17.2% and 15.1% on average in the LB2 and HB2 treatments, respectively, compared to CK. Compared to Day 7, the increased rate of Fe/Mn–Cd on Day 30 in RSB was approximately twice that of CK. Compared to the molybdate group, the maximum decrease in CaCl2–Cd was 29.1% in LB2 on Day 12. LB2 increased SO42− and acid-volatile sulfide concentrations by 6.9- and 4.1-fold, respectively, compared to CK. These results suggested that RSB, particularly HB, promoted more Cd adsorption in Fe minerals by increasing Fe hydroxylation and recrystallization processes. LB increased the contribution of sulfide to Cd immobility.

Dichlorodiphenyl trichloroethane and its metabolites (DDTs), hexachlorocyclohexane isomers (HCHs), hexachlorobenzene (HCB) and polychloronated biphenyls (PCBs) were measured in 25 woman adipose tissues collected in 2016 from Grand Tunis, Tunisia. p,p’-DDE, p,p’-DDT, HCB and β-HCH were the dominant organochlorine pesticides (OCPs) in decreasing order in all samples. The total OCP levels varied from 79 to 343 ng g−1 lipid with a median value of 189 ng g−1 lipid and DDTs contributed approximately 88% to sum OCP. The ratio of p,p’-DDT/p,p’-DDE across all samples is below one, which suggests mainly historic exposure but may indicate some recent exposure to the banned pesticide. The median concentration of PCBs was 109 ng g−1 lipid and ranged between 27 and 204 ng g−1 lipid. PCB-153, PCB-180, PCB-138 and PCB-170 were the most abundant congeners, which contributed about 78% of the total PCBs. Spearman analysis showed that dominant organochlorine compounds (OCs) are highly positive correlated except for PCB-28/31, indicating that women from Tunis are exposed via similar routes. Inhalation exposure could be a possible pathway for the uptake of the less chlorinated congeners. We found positive and statistically significant association with subjects age for HCB (r = 0.517; p = 0.009) and PCBs (r = 0.65; p = 0.001) levels and a weak age-dependent accumulation was found for HCHs (r = 0.375; p = 0.065) and DDTs (r = 0.388; p = 0.056). The concentrations of OC subgroups were not associated with BMI, parity and residence. No association was observed between fish, red/white meat, milk and dairy products consumption and levels of HCB, HCHs and PCBs. DDTs levels were significantly correlated only with milk (p = 0.048) and milk products (p = 0.047) intake.